A general synthetic route to nanofibers of polyaniline derivatives
Chemical Communications Pub Date: 2006-08-07 DOI: 10.1039/B605928G
Abstract
Nanofibrous mats of a wide variety of polyaniline derivatives can be synthesized without the need for templates or functional dopants by simply introducing an initiator into the reaction mixture of a rapidly mixed reaction between monomer and oxidant.
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